Cas no 52715-67-0 (3-(3,4-dichlorophenyl)-2-formamidopropanoic acid)

• Product name: 3-(3,4-dichlorophenyl)-2-formamidopropanoic acid
• CAS No: 52715-67-0
• MDL: MFCD19661063
• CID: 4654661
• PubChem ID: 64145924

3-(3,4-dichlorophenyl)-2-formamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Dichlorophenyl)-2-formamidopropanoic Acid
• 3-(3,4-dichlorophenyl)-2-formamidopropanoic acid

• MDL： MFCD19661063

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(3,4-dichlorophenyl)-2-formamidopropanoic acid

Comprehensive Overview of 3-(3,4-Dichlorophenyl)-2-Formamidopropanoic Acid (CAS No. 52715-67-0)

3-(3,4-Dichlorophenyl)-2-formamidopropanoic acid (CAS 52715-67-0) is a specialized organic compound with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its dichlorophenyl and formamido functional groups, has garnered attention for its potential applications in drug discovery and crop protection. Researchers are increasingly exploring its derivatives for their bioactive properties, particularly in targeting enzyme inhibition and metabolic pathways.

The structural uniqueness of 3-(3,4-dichlorophenyl)-2-formamidopropanoic acid lies in its hybrid architecture, combining aromatic and aliphatic components. This design enables interactions with biological targets, making it a candidate for modulating protein-ligand binding. Recent studies highlight its role in synthesizing analogs for anti-inflammatory and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions amid antibiotic resistance concerns.

In agrochemical contexts, derivatives of CAS 52715-67-0 are investigated for their potential as plant growth regulators or pesticide intermediates. The 3,4-dichlorophenyl moiety is known to enhance herbicidal activity, addressing sustainability challenges in agriculture. With global emphasis on green chemistry, this compound’s derivatization offers eco-friendly alternatives to traditional agrochemicals.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing 52715-67-0, ensuring purity and stability. The compound’s solubility in polar solvents like DMSO and methanol facilitates its use in laboratory settings. Stability under controlled conditions is a key focus, as degradation products may impact efficacy in downstream applications.

From a commercial perspective, 3-(3,4-dichlorophenyl)-2-formamidopropanoic acid is supplied by specialty chemical manufacturers under stringent quality protocols. Pricing trends reflect its niche status, with demand driven by R&D sectors. Regulatory compliance, including REACH and FDA guidelines, ensures safe handling and environmental responsibility.

Emerging trends link CAS 52715-67-0 to precision medicine and sustainable agriculture, two areas dominating scientific discourse. Its versatility in scaffold modification positions it as a valuable tool for addressing zoonotic diseases and food security challenges. Future research may explore its utility in bioconjugation or nanomaterial synthesis, further expanding its industrial footprint.

For researchers, understanding the structure-activity relationship (SAR) of 3-(3,4-dichlorophenyl)-2-formamidopropanoic acid is essential. Computational modeling and QSAR studies can predict bioactivity, reducing experimental costs. Collaborative efforts between academia and industry are vital to unlocking its full potential while adhering to ethical sourcing and waste reduction principles.